N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C19H21N3O5/c1-11(2)18(23)21-15-8-7-14(10-17(15)27-4)20-19(24)13-6-5-12(3)16(9-13)22(25)26/h5-11H,1-4H3,(H,20,24)(H,21,23)
• InChI Key: ZDSQLMDOWJDXFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C(C)C)OC)[N+](=O)[O-]
• Molecular Formula: C19H21N3O5
• Molecular Weight: 371.4 g/mol

Description

N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-methyl-3-nitrobenzamide, commonly known as INH1, is a small molecule inhibitor that has been widely used in scientific research. It was first developed by scientists at the University of Cambridge, UK, and has since been used to study various biological processes.

Mechanism of Action

INH1 works by binding to the active site of specific enzymes, thereby inhibiting their activity. The exact mechanism of action varies depending on the enzyme being targeted. However, in general, INH1 acts as a competitive inhibitor, meaning that it competes with the substrate for binding to the enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of INH1 vary depending on the specific enzyme being targeted. However, in general, INH1 has been shown to inhibit cell division, induce apoptosis, and promote autophagy. These effects are thought to be due to the inhibition of key enzymes involved in these processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using INH1 in lab experiments is its specificity. It has been shown to selectively inhibit the activity of certain enzymes without affecting others. This makes it a valuable tool for studying the role of specific enzymes in biological processes.
However, there are also some limitations to using INH1 in lab experiments. One of the main limitations is its solubility. INH1 is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, the synthesis of INH1 is a complex process that requires expertise in organic chemistry.

Future Directions

There are several future directions for the use of INH1 in scientific research. One area of interest is the study of the role of specific enzymes in cancer and other diseases. INH1 has already been shown to inhibit the activity of several enzymes that are involved in cancer progression, and further research in this area could lead to the development of new cancer therapies.
Another area of interest is the development of new inhibitors that are based on the structure of INH1. By modifying the structure of INH1, it may be possible to develop more potent and selective inhibitors that could be used to study a wider range of biological processes.
Conclusion:
In conclusion, INH1 is a small molecule inhibitor that has been widely used in scientific research. It has been shown to selectively inhibit the activity of certain enzymes, making it a valuable tool for studying the role of specific enzymes in biological processes. Although there are some limitations to using INH1 in lab experiments, its specificity and potential for future development make it an important asset in scientific research.

Scientific Research Applications

INH1 has been used in a wide range of scientific research applications. It has been shown to inhibit the activity of several enzymes that are involved in various biological processes, such as cell division, apoptosis, and autophagy. INH1 has also been used to study the role of certain proteins in cancer and other diseases.